Cas no 1700693-96-4 (4-1-(2-Fluorophenyl)cyclopentylaminomethyl-2-(4-methyl-1-piperazinyl)methylphenol Hydrochloride)

4-1-(2-Fluorophenyl)cyclopentylaminomethyl-2-(4-methyl-1-piperazinyl)methylphenol Hydrochloride is a chemically synthesized compound featuring a fluorophenylcyclopentylamine core integrated with a methylpiperazinylmethylphenol moiety. Its structural complexity confers selective binding properties, making it potentially useful in pharmacological research, particularly in receptor modulation studies. The hydrochloride salt form enhances solubility and stability, facilitating handling in experimental applications. The presence of fluorine and piperazine groups may contribute to improved bioavailability and target interaction specificity. This compound is of interest in medicinal chemistry for its potential as a scaffold in the development of novel therapeutic agents. Proper storage and handling under controlled conditions are recommended to maintain its integrity.
4-1-(2-Fluorophenyl)cyclopentylaminomethyl-2-(4-methyl-1-piperazinyl)methylphenol Hydrochloride structure
1700693-96-4 structure
Product Name:4-1-(2-Fluorophenyl)cyclopentylaminomethyl-2-(4-methyl-1-piperazinyl)methylphenol Hydrochloride
CAS No:1700693-96-4
MF:C24H33ClFN3O
MW:433.989728689194
MDL:MFCD31592481
CID:5519257
PubChem ID:132274337
Update Time:2025-10-30

4-1-(2-Fluorophenyl)cyclopentylaminomethyl-2-(4-methyl-1-piperazinyl)methylphenol Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • ARN-5187
    • 4-?[[[1-?(2-?Fluorophenyl)?cyclopentyl]?amino]?methyl]?-?2-?[(4-?methyl-?1-?piperazinyl)?methyl]?phenol Hydrochloride
    • 4-[[[1-(2-Fluorophenyl)cyclopentyl]amino]methyl]-2-[(4-methyl-1-piperazinyl)methyl]phenol trihydrochloride
    • ARN5187 trihydrochloride
    • 4-1-(2-Fluorophenyl)cyclopentylaminomethyl-2-(4-methyl-1-piperazinyl)methylphenol Hydrochloride
    • MDL: MFCD31592481
    • Inchi: 1S/C24H32FN3O.ClH/c1-27-12-14-28(15-13-27)18-20-16-19(8-9-23(20)29)17-26-24(10-4-5-11-24)21-6-2-3-7-22(21)25;/h2-3,6-9,16,26,29H,4-5,10-15,17-18H2,1H3;1H
    • InChI Key: CBVUTZQHCYRANE-UHFFFAOYSA-N
    • SMILES: N(C1(C2C=CC=CC=2F)CCCC1)CC1C=CC(O)=C(CN2CCN(C)CC2)C=1.Cl

4-1-(2-Fluorophenyl)cyclopentylaminomethyl-2-(4-methyl-1-piperazinyl)methylphenol Hydrochloride Pricemore >>

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Additional information on 4-1-(2-Fluorophenyl)cyclopentylaminomethyl-2-(4-methyl-1-piperazinyl)methylphenol Hydrochloride

Introduction to 4-1-(2-Fluorophenyl)cyclopentylaminomethyl-2-(4-methyl-1-piperazinyl)methylphenol Hydrochloride (CAS No. 1700693-96-4)

The compound 4-1-(2-Fluorophenyl)cyclopentylaminomethyl-2-(4-methyl-1-piperazinyl)methylphenol Hydrochloride, identified by its CAS number 1700693-96-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential therapeutic applications and the innovative synthetic pathways that have been developed for its production.

At the core of this compound's structure lies a synergistic arrangement of functional groups, including a fluorophenyl moiety, a cyclopentylamine side chain, and a 4-methylpiperazine substituent. These components are strategically positioned to interact with biological targets in a highly specific manner, making the compound a promising candidate for further investigation in drug discovery. The hydrochloride salt form enhances its solubility and bioavailability, which are critical factors in pharmaceutical development.

Recent research has highlighted the compound's potential in modulating neurological pathways, particularly through its interaction with serotonin and dopamine receptors. Studies have indicated that the fluorophenyl group may enhance binding affinity, while the cyclopentylamine moiety contributes to metabolic stability. These characteristics make it an attractive scaffold for developing novel therapeutics targeting conditions such as depression, anxiety, and neurodegenerative disorders.

The 4-methyl-1-piperazinyl component is another key feature of this molecule, as piperazine derivatives are well-documented for their ability to cross the blood-brain barrier and exert central nervous system effects. This property, combined with the hydrochloride formulation, suggests that the compound could exhibit improved pharmacokinetic profiles compared to earlier generations of similar agents.

In terms of synthetic chemistry, the preparation of 4-1-(2-Fluorophenyl)cyclopentylaminomethyl-2-(4-methyl-1-piperazinyl)methylphenol Hydrochloride has been optimized through multi-step organic reactions, including nucleophilic substitution and condensation reactions. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing costs and improving yields. These improvements are essential for transitioning from laboratory-scale synthesis to industrial manufacturing.

One of the most compelling aspects of this compound is its potential as a lead molecule for further derivatization. By modifying specific functional groups or introducing new ones, researchers can explore a wide range of pharmacological activities. For instance, altering the fluorophenyl group might reveal new binding interactions with other neurotransmitter receptors or enzymes. Similarly, variations in the cyclopentylamine or 4-methylpiperazine moieties could fine-tune metabolic stability and receptor selectivity.

Current preclinical studies have demonstrated encouraging results regarding the compound's efficacy and safety profile. In vitro assays have shown potent inhibition of key enzymes involved in neurotransmitter metabolism, suggesting therapeutic benefits without significant side effects at appropriate dosages. Animal models have further supported these findings by demonstrating improved behavioral outcomes in models of depression and anxiety.

The hydrochloride salt form of this compound has been particularly advantageous in formulation development. Its enhanced solubility allows for easier administration via oral or intravenous routes, broadening its potential therapeutic applications. Additionally, the salt form improves shelf-life stability, reducing degradation over time and ensuring consistent drug delivery.

From a regulatory perspective, the synthesis and characterization of 4-1-(2-Fluorophenyl)cyclopentylaminomethyl-2-(4-methyl-1-piperazinyl)methylphenol Hydrochloride must adhere to stringent guidelines set forth by global health authorities. Documentation of synthetic pathways, impurity profiles, and pharmacokinetic data is crucial for obtaining regulatory approval. Recent advancements in analytical techniques have facilitated more accurate and comprehensive characterization of complex molecules like this one.

The future direction of research on this compound includes exploring its potential in combination therapies. By pairing it with other agents that target different aspects of neurological disorders, researchers may uncover synergistic effects that enhance overall treatment outcomes. Furthermore, investigating its mechanism of action at a molecular level could provide insights into new therapeutic strategies beyond traditional receptor modulation.

In conclusion,4-1-(2-Fluorophenyl)cyclopentylaminomethyl-2-(4-methyl-1-piperazinyl)methylphenol Hydrochloride (CAS No. 1700693-96-4) represents a significant step forward in pharmaceutical innovation. Its unique structural features, combined with promising preclinical results, make it a valuable asset in the quest for novel treatments for neurological conditions. As research continues to uncover new applications and synthetic methodologies,this compound holds great promise for improving patient care worldwide.

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